molecular formula C26H32N2O6 B1263919 3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester

3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester

Cat. No. B1263919
M. Wt: 468.5 g/mol
InChI Key: PIXILRNRMRRSLQ-ATIYNZHBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester is an organooxygen compound, an organonitrogen compound and a tert-butyl ester. It derives from an alpha-amino acid.

Scientific Research Applications

Safety Evaluation in Food Contact Materials

A study by Flavourings (2011) provides a safety evaluation for a similar compound, used in food contact materials. It concluded there is no safety concern for consumers if its migration into food does not exceed specific thresholds.

Synthesis Methods and Derivatives

Petkevich et al. (2014) Petkevich et al. (2014) synthesized esters derived from various oxazole and thiazole acids. This demonstrates the compound's potential in synthesizing diverse chemical structures.

Antimicrobial Activity

Zhang et al. (2011) Zhang et al. (2011) synthesized chiral propanoic acid derivatives with significant antibacterial activity, highlighting its potential in antimicrobial applications.

Synthetic Process Development

Reynolds & Hermitage (2001) Reynolds & Hermitage (2001) discussed the synthesis of a structurally similar compound, emphasizing the importance of these compounds in developing synthetic processes for medical applications.

Application in Organic Synthesis

Brenner et al. (2003) Brenner et al. (2003) and Lombardo et al. (2006) Lombardo et al. (2006) demonstrated its application in complex organic syntheses, indicating its versatility in chemical manufacturing.

Pharmaceutical Synthesis

Ikemoto et al. (2005) Ikemoto et al. (2005) described the synthesis of a CCR5 antagonist using a similar compound, suggesting its potential in pharmaceutical drug synthesis.

Use in Antioxidant Synthesis

Guo et al. (2020) Guo et al. (2020) synthesized a new antioxidant using a similar compound, illustrating its role in creating antioxidants for various applications.

properties

Product Name

3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester

Molecular Formula

C26H32N2O6

Molecular Weight

468.5 g/mol

IUPAC Name

tert-butyl 3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-1,3-oxazol-4-yl]propanoate

InChI

InChI=1S/C26H32N2O6/c1-25(2,3)34-21(30)14-15-26(24(27)31)22(18-8-5-4-6-9-18)33-23(28-26)19-10-12-20(13-11-19)32-17-7-16-29/h4-6,8-13,22,29H,7,14-17H2,1-3H3,(H2,27,31)/t22-,26-/m1/s1

InChI Key

PIXILRNRMRRSLQ-ATIYNZHBSA-N

Isomeric SMILES

CC(C)(C)OC(=O)CC[C@@]1([C@H](OC(=N1)C2=CC=C(C=C2)OCCCO)C3=CC=CC=C3)C(=O)N

Canonical SMILES

CC(C)(C)OC(=O)CCC1(C(OC(=N1)C2=CC=C(C=C2)OCCCO)C3=CC=CC=C3)C(=O)N

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester
Reactant of Route 2
3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester
Reactant of Route 3
3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester
Reactant of Route 4
3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester
Reactant of Route 5
3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester
Reactant of Route 6
3-[(4R,5R)-4-carbamoyl-2-[4-(3-hydroxypropoxy)phenyl]-5-phenyl-5H-oxazol-4-yl]propanoic acid tert-butyl ester

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.